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Compound of Interest

Compound Name: 4,4-Difluorocyclohexanol

Cat. No.: B1296533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current knowledge regarding
the stability and recommended storage conditions for 4,4-Difluorocyclohexanol. It is intended
to serve as a valuable resource for professionals in research, development, and quality control
who handle this compound. Due to the limited availability of specific long-term stability data in
publicly accessible literature, this guide also outlines recommended experimental protocols for
generating this critical information.

Physicochemical Properties

A notable discrepancy exists in the reported physical properties of 4,4-Difluorocyclohexanol,
particularly its melting point and physical state at room temperature. This suggests that the
properties may be highly dependent on the purity of the substance. Users are strongly advised
to determine the physical properties of their specific batch of material.

Table 1: Reported Physicochemical Properties of 4,4-Difluorocyclohexanol
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Property Value(s) Source(s)
Molecular Formula CeH10F20 [1]
Molecular Weight 136.14 g/mol [1]
CAS Number 22419-35-8 [1]

Colorless liquid OR
Appearance Crystals/Powder to [21[3114]

lump/Viscous liquid

Melting Point -16 °C OR 60-65 °C [2][31[4]

Boiling Point ~172 °C [2]

Soluble in many organic
Solubility solvents (e.g., ethanol, [2]

benzene, dichloromethane).

Stability Profile

Qualitative data indicates that 4,4-Difluorocyclohexanol is stable at room temperature.[2]
However, specific quantitative data from long-term or accelerated stability studies is not readily
available in the literature. The primary incompatibilities and potential degradation pathways are
summarized below.

Table 2: Summary of Stability and Incompatibility
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Observation /

Potential Degradation

Factor .
Recommendation Products
Not specifically determined for
Recommended storage at 2- this compound. Thermal
8°C.[4] Stable at room decomposition of other
Temperature temperature.[2] High fluorinated alcohols can lead to
temperatures may lead to the formation of smaller
decomposition. fluorinated compounds and
hydrofluoric acid.[5]
No specific photostability data
_ available. As a general _
Light ) o Not determined.
precaution, storage in light-
resistant containers is advised.
No specific data on oxidation.
Air/Oxygen Avoid contact with strong Not determined.
oxidants.[2]
No specific data on
hygroscopicity. Storage in a
Moisture Yo pIety g Not determined.

dry environment is

recommended.

Incompatible Materials

Strong oxidizing agents and

strong acids.[2]

Not determined.

Recommended Storage Conditions

Based on the available information, the following storage conditions are recommended to

ensure the long-term integrity of 4,4-Difluorocyclohexanol.

o Temperature: Store in a refrigerator at 2-8°C.

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to minimize potential

oxidation, although specific data on air sensitivity is lacking.
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o Container: Use a tightly sealed, light-resistant container made of an inert material (e.qg.,
amber glass).

e Environment: Store in a dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong acids.

Proposed Experimental Protocols for Stability
Assessment

To address the gap in quantitative stability data, the following experimental protocols are
proposed. These are based on general principles of stability testing for chemical substances.

Purity Assessment and Initial Characterization

A validated analytical method is crucial for stability studies. High-Performance Liquid
Chromatography (HPLC) is a recommended technique for assessing the purity of 4,4-
Difluorocyclohexanol.

Table 3: Proposed HPLC Method Parameters for Purity Assessment

Parameter Proposed Condition

C18 reverse-phase column (e.g., 4.6 x 150 mm,

Column

5 pm)

) Isocratic or gradient elution with a mixture of

Mobile Phase o

water and acetonitrile or methanol.

UV detector at a low wavelength (e.g., 205-215
Detector .

nm) or a Refractive Index (RI) detector.
Flow Rate 1.0 mL/min
Injection Volume 10 pyL
Column Temperature 30°C

_ Dissolve a known concentration of 4,4-
Sample Preparation ) . .
Difluorocyclohexanol in the mobile phase.
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Long-Term and Accelerated Stability Study Protocol

This protocol is designed to establish a re-test period or shelf life for 4,4-
Difluorocyclohexanol.

o Batch Selection: Use at least one representative batch of 4,4-Difluorocyclohexanol with a

known purity.

o Container Closure System: Package the material in the intended long-term storage

container.
o Storage Conditions and Testing Frequency:

Table 4: Proposed Stability Study Conditions and Schedule

Testing Time Points

Study Type Storage Condition (Months)

Long-Term 2-8°C 0,3,6,9, 12, 18, 24, 36
Accelerated 25°C / 60% RH 0,3,6

Accelerated 40°C / 75% RH 0,3,6

o Analytical Tests: At each time point, the following tests should be performed:
o Appearance (visual inspection)
o Purity and degradation products by the validated HPLC method
o Water content (by Karl Fischer titration)

» Evaluation: A significant change is defined as a failure to meet the established acceptance
criteria for any of the tested parameters. If a significant change occurs during the accelerated
studies, the re-test period will be based on the real-time data.

Forced Degradation Studies
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To identify potential degradation products and pathways, forced degradation studies should be
conducted.

» Stress Conditions: Expose solutions of 4,4-Difluorocyclohexanol to the following
conditions:

Acidic: 0.1 N HCI at 60°C for 24 hours

[e]

o Basic: 0.1 N NaOH at 60°C for 24 hours
o Oxidative: 3% H202 at room temperature for 24 hours
o Thermal: 80°C for 48 hours (solid or solution)

o Photolytic: Expose to light providing an overall illumination of not less than 1.2 million lux
hours and an integrated near ultraviolet energy of not less than 200 watt hours/square
meter.

e Analysis: Analyze the stressed samples by the validated HPLC method. A mass
spectrometer coupled to the HPLC can be used to identify the mass of any degradation

products.

Visualizations

The following diagrams illustrate key workflows for the handling and stability testing of 4,4-
Difluorocyclohexanol.
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Receiving and Initial Assessment

Receive 4,4-Difluorocyclohexanol

'

Inspect Container Integrity

'

Determine Physical Properties (e.g., Melting Point)

If properties are acceptable

Stofage
Y

Store at 2-8°C

'

Protect from Light and Moisture

'

Store under Inert Atmosphere

Hangling
v

Use in a Well-Ventilated Area

'

Avoid Contact with Strong Oxidants and Acids

Click to download full resolution via product page

Caption: Recommended workflow for receiving, assessing, storing, and handling 4,4-
Difluorocyclohexanol.
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Study Setup

Develop and Validate Analytical Method (e.g., HPLC)|

!

Prepare and Package Samples

I Stability Studies \

Accelerated Study (e.g., 25°C/60% RH, 40°C/75% RH) |

Forced Degradation (Acid, Base, Oxidative, Thermal, Photolytic)

Long-Term Study (2-8°C) |

\Analysis‘ 'and Evaluation

Test Samples at Time Points

\

Analyze Data for Trends and Degradation

'

Establish Re-test Period / Shelf Life

Identify Degradation Products

Click to download full resolution via product page

Caption: A logical workflow for conducting comprehensive stability testing of 4,4-
Difluorocyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Stability and Storage of 4,4-Difluorocyclohexanol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296533#stability-and-storage-conditions-for-4-4-
difluorocyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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